molecular formula C10H16OSi B3053409 [Benzyl(dimethyl)silyl]methanol CAS No. 5356-95-6

[Benzyl(dimethyl)silyl]methanol

Cat. No. B3053409
CAS RN: 5356-95-6
M. Wt: 180.32 g/mol
InChI Key: GDDIRYOAIHJQMO-UHFFFAOYSA-N
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Description

“[Benzyl(dimethyl)silyl]methanol” is a type of silyl ether . Silyl ethers are commonly used as protecting groups for alcohols in organic synthesis . They are easily formed by treating alcohols with chlorotrialkylsilane in the presence of a base . The produced silyl ether no longer has the fairly acidic OH proton as the alcohol group has been changed (protected) .


Synthesis Analysis

The most common method for protecting an alcohol, such as in the formation of “[Benzyl(dimethyl)silyl]methanol”, is the reaction with a chlorotrialkylsilane . This reaction forms a trialkylsilyl ether . One of the most common reagents is chlorotrimethylsilane . An efficient method chemoselectively converts benzyl alcohols into their methyl or ethyl ethers in the presence of aliphatic or phenolic hydroxyl groups using 2,4,6-trichloro-1,3,5-triazine (TCT) and dimethyl sulfoxide in methanol or ethanol .


Molecular Structure Analysis

The molecular formula of “[Benzyl(dimethyl)silyl]methanol” is C10H16OSi . Its molecular weight is 180.3189 .


Chemical Reactions Analysis

The process of forming “[Benzyl(dimethyl)silyl]methanol” involves three steps: Blocking the interfering functionality by introducing a protecting group, performing the intended reaction, and removing the protecting group and reforming the original functional group .

Mechanism of Action

The reaction occurs through an SN2-like mechanism with the alcohol attacking a trialkyl-substitued silicon atom . Being a third-row atom, silicon is larger and forms longer bonds than carbon. The Si-C bonds of chlorotrimethylsilane are 195 pm compared to the 154 pm C-C bonds .

Future Directions

Silyl ethers, including “[Benzyl(dimethyl)silyl]methanol”, continue to be important in organic synthesis, particularly as protecting groups for alcohols . Future research may focus on developing more efficient methods for the formation and removal of these protecting groups, as well as exploring their use in the synthesis of complex organic molecules .

properties

IUPAC Name

[benzyl(dimethyl)silyl]methanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H16OSi/c1-12(2,9-11)8-10-6-4-3-5-7-10/h3-7,11H,8-9H2,1-2H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GDDIRYOAIHJQMO-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C[Si](C)(CC1=CC=CC=C1)CO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H16OSi
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60294504
Record name [benzyl(dimethyl)silyl]methanol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60294504
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

180.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

5356-95-6
Record name NSC96842
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=96842
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name [benzyl(dimethyl)silyl]methanol
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60294504
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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